![molecular formula C17H16N2O4 B4838902 5-(3,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole](/img/structure/B4838902.png)
5-(3,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole
Overview
Description
5-(3,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. This compound is also known as DMOMO, and it has a unique structure that makes it a promising candidate for drug discovery and development.
Mechanism of Action
The mechanism of action of DMOMO is not well understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. DMOMO has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the inhibition of tumor growth.
Biochemical and Physiological Effects:
DMOMO has been found to have a range of biochemical and physiological effects, including the modulation of various signaling pathways and the inhibition of enzymes involved in cancer cell growth. DMOMO has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
DMOMO has several advantages for use in lab experiments, including its relatively simple synthesis method and potent biological activity. However, DMOMO also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of DMOMO, including the development of new drugs based on its structure and the investigation of its potential applications in material science and chemical biology. Further research is needed to fully understand the mechanism of action of DMOMO and its potential for use in the treatment of various diseases.
Scientific Research Applications
DMOMO has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. DMOMO has also been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs for the treatment of these conditions.
Properties
IUPAC Name |
5-(3,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c1-20-13-6-4-5-11(7-13)16-18-17(23-19-16)12-8-14(21-2)10-15(9-12)22-3/h4-10H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMECNJVVJSHQOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NOC(=N2)C3=CC(=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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